Cas no 2634687-74-2 ((R)-2-Cl-Phox-Bn)

• Product Name: (R)-2-Cl-Phox-Bn
• CAS No: 2634687-74-2
• MF: C₂₈H₂₃ClNOP
• MW: 455.92
• CID: 5071378
• PubChem ID: 155290736
• Update Time: 2026-03-01

(R)-2-Cl-Phox-Bn Chemical and Physical Properties

Names and Identifiers

• (R)-2-CL-PHOX-BN
• 2634687-74-2
• (R)-4-Benzyl-2-(2-chloro-6-(diphenylphosphino)phenyl)-4,5-dihydrooxazole
• E75486
• [2-[(4R)-4-benzyl-4,5-dihydro-1,3-oxazol-2-yl]-3-chlorophenyl]-diphenylphosphane
• (4R)-4-benzyl-2-[2-chloro-6-(diphenylphosphanyl)phenyl]-4,5-dihydro-1,3-oxazole
• CS-0145298
• (R)-2-Cl-Phox-Bn

• Inchi： 1S/C28H23ClNOP/c29-25-17-10-18-26(32(23-13-6-2-7-14-23)24-15-8-3-9-16-24)27(25)28-30-22(20-31-28)19-21-11-4-1-5-12-21/h1-18,22H,19-20H2/t22-/m1/s1
• InChI Key： YKKZTRJLFJYJDL-JOCHJYFZSA-N
• SMILES： C1C=C(C=CC=1)P(C1C=CC=C(Cl)C=1C1OC[C@@H](CC2C=CC=CC=2)N=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 455.1205790g/mol
• Monoisotopic Mass: 455.1205790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 21.6Ų

Additional information on (R)-2-Cl-Phox-Bn

Introduction to (R)-2-Cl-Phox-Bn and Its Significance in Modern Chemical Biology

The compound with the CAS number 2634687-74-2 is a highly specialized molecule that has garnered significant attention in the field of chemical biology. Specifically, the product name (R)-2-Cl-Phox-Bn refers to a chiral phosphine oxide derivative that exhibits unique structural and functional properties. This compound has been extensively studied for its potential applications in pharmaceutical development, particularly in the design of novel catalysts and ligands for asymmetric synthesis.

Phosphine oxides are a class of organophosphorus compounds that have been widely utilized in various chemical transformations due to their ability to act as effective ligands in transition metal-catalyzed reactions. The presence of a chlorine substituent at the second position and a benzyl group at the phosphorus center enhances the reactivity and selectivity of this compound, making it an attractive candidate for use in synthetic chemistry.

The stereochemistry of the phosphine oxide, specifically the (R) configuration, plays a crucial role in determining its interaction with biological targets. Chiral molecules are of paramount importance in drug design because they often exhibit different biological activities depending on their absolute configuration. The (R)-configuration of (R)-2-Cl-Phox-Bn suggests that it may have specific binding interactions with enzymes or receptors, which could be exploited for therapeutic purposes.

Recent advancements in the field of chemical biology have highlighted the importance of chiral auxiliaries and ligands in facilitating enantioselective transformations. (R)-2-Cl-Phox-Bn has been employed in various catalytic systems, including palladium-catalyzed cross-coupling reactions, where its ability to induce high enantiomeric excess is particularly valuable. These reactions are fundamental to the synthesis of complex organic molecules, including many pharmaceuticals.

In addition to its catalytic applications, (R)-2-Cl-Phox-Bn has shown promise in the development of novel biomimetic catalysts. These catalysts mimic the natural processes occurring in biological systems, such as enzymatic reactions, and have been used to develop more efficient synthetic routes. The unique electronic properties of phosphine oxides make them ideal candidates for such applications, as they can stabilize reactive intermediates and facilitate multiple reaction steps.

The structural features of (R)-2-Cl-Phox-Bn also make it a suitable candidate for studying molecular recognition processes. By understanding how this compound interacts with other molecules, researchers can gain insights into the mechanisms underlying various biological pathways. This information can then be used to design more effective drugs or diagnostic tools.

One particularly intriguing aspect of (R)-2-Cl-Phox-Bn is its potential application in photoredox catalysis. Phosphine oxides can undergo reversible oxidation-reduction reactions, which makes them useful in facilitating photochemical transformations. These reactions are increasingly being used in synthetic chemistry due to their mild conditions and high atom economy. The chlorine substituent further enhances the photochemical properties of this compound by influencing its electronic structure.

Another area where (R)-2-Cl-Phox-Bn has shown promise is in the development of novel materials. Phosphine oxide derivatives have been explored as components in organic electronic devices, such as organic light-emitting diodes (OLEDs) and organic photovoltaics. The chiral nature of (R)-2-Cl-Phox-Bn could be exploited to create materials with tailored optical properties, which could have applications in display technologies or energy conversion devices.

The synthesis of (R)-2-Cl-Phox-Bn presents unique challenges due to its complex structure and stereochemical requirements. However, recent advances in synthetic methodologies have made it possible to produce this compound on a larger scale with high purity. These improvements have opened up new avenues for research and development in both academic and industrial settings.

In conclusion, (R)-2-Cl-Phox-Bn is a versatile and highly functional molecule with significant potential applications in chemical biology and beyond. Its unique structural features and stereochemistry make it an attractive candidate for use as a catalyst, ligand, and material component. As research continues to uncover new applications for this compound, it is likely that its importance will only continue to grow.